α2B Selectivity vs. HTS Hit
The development of BAY-6096 was driven by the need to overcome the limited α2A selectivity and low solubility of an initial HTS hit. The HTS hit compound demonstrated inadequate selectivity over the α2A receptor, whereas BAY-6096 was engineered to have a highly selective profile [1]. This optimization is crucial for experiments where off-target effects at other adrenergic receptors could confound results.
| Evidence Dimension | Selectivity for α2B over α2A receptor |
|---|---|
| Target Compound Data | BAY-6096: α2A IC50 = 10 µM (714-fold selectivity) |
| Comparator Or Baseline | HTS Hit: Showed "limited α2A selectivity" (exact data not provided in abstract, but described as a primary optimization driver) |
| Quantified Difference | The HTS hit had limited selectivity, while BAY-6096 achieved a 714-fold selectivity window for α2B over α2A. |
| Conditions | Functional antagonist activity (IC50) determined in cellular assays for human adrenergic receptors. |
Why This Matters
This high degree of selectivity ensures that observed biological effects are attributable to α2B antagonism, not cross-reactivity with the closely related α2A receptor.
- [1] Meibom D, et al. BAY-6096: A Potent, Selective, and Highly Water-Soluble Adrenergic α2B Antagonist. J Med Chem. 2023;66(7):4659-4670. View Source
